{5-Oxaspiro[3.5]nonan-6-yl}methanamine hydrochloride

• IUPAC Name: 5-oxaspiro[3.5]nonan-6-ylmethanamine;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c10-7-8-3-1-4-9(11-8)5-2-6-9;/h8H,1-7,10H2;1H
• InChI Key: MOWMQSUNWXBCMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC2(C1)CCC2)CN.Cl
• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol

Description

{5-Oxaspiro[3.5]nonan-6-yl}methanamine hydrochloride, also known as NS-105, is a chemical compound that has been extensively studied for its potential therapeutic effects on various neurological disorders.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Models

  The compound has been used in model studies for synthesizing complex structures like anisatin. For example, Michiharu Kato et al. (1985) synthesized 2-oxaspiro[3.5]nonane as a model for anisatin synthesis using methylation and oxidation techniques (Kato, Kitahara, & Yoshikoshi, 1985).

• Crystal Structure Analysis

  The crystal structure of related compounds, like 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, has been determined, providing insights into the molecular structure and conformation of these spiro compounds (Wang et al., 2011).

Chemical Transformations

• Chemical Reactions

  Studies have explored the reactivity of oxaspiro compounds under different conditions. For instance, Michiharu Kato et al. (1986) studied the reductive and regioselective cleavage of oxetanes, revealing insights into the chemical behavior of these compounds (Kato, Kitahara, & Yoshikoshi, 1986).

• Polymerization Studies

  The polymerization characteristics of certain oxaspiro compounds have been investigated, such as the living polymerization of 5,7-dichloro-1-oxaspiro[2.5]octa-4,7-dien-6-one, which demonstrates the potential of these compounds in polymer science (Kubo et al., 1999).

Biological and Medicinal Applications

• Antimicrobial Agents

  Some derivatives of oxaspiro compounds, such as bispiroheterocyclic systems, have been synthesized for their potential antimicrobial properties, highlighting the biological relevance of these compounds (Al-Ahmadi, 1996).

• Natural Product Synthesis

  The synthesis and identification of compounds like 2-hydroxy-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-en-8-one from nectarines indicate the role of oxaspiro compounds in natural product chemistry and their potential biological activities (Knapp et al., 1997).